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Compound of Interest

Compound Name: Nefopam-d3

Cat. No.: B12433405 Get Quote

This in-depth technical guide provides a comprehensive overview of the commercial suppliers,

availability, and key technical data for Nefopam-d3. Designed for researchers, scientists, and

drug development professionals, this document consolidates essential information to facilitate

procurement and experimental design.

Commercial Availability of Nefopam-d3
Hydrochloride
Nefopam-d3 is commercially available from a number of specialized chemical suppliers. While

specific purity percentages, real-time stock availability, and shipping times often require direct

inquiry, the following table summarizes key information for several known suppliers. It is

recommended to contact the suppliers directly for the most current data and to request a

Certificate of Analysis (CoA) for detailed lot-specific information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Simson

Pharma

Nefopam-d3

Hydrochloride

[1]

1346603-30-

2

C₁₇H₁₇D₃ClN

O
292.82

Certificate of

Analysis is

provided with

every

compound.[1]

Santa Cruz

Biotechnolog

y

Nefopam-d3

Hydrochloride

[2]

1346603-30-

2

C₁₇H₁₇D₃ClN

O
292.82

Labeled as a

Dangerous

Good for

transport,

which may

incur

additional

shipping

charges.[2]

For Research

Use Only.[2]

DC

Chemicals

Nefopam D3

hydrochloride

[3]

1346603-30-

2
Not specified Not specified

For research

use only and

not for human

consumption.

[3]

GlpBio

Nefopam D3

hydrochloride

[4]

1346603-30-

2

C₁₇H₁₇D₃ClN

O
292.82

For research

use only.[4]

CymitQuimic

a

Nefopam-d3

Hydrochloride

[5]

Not specified
C₁₇H₁₆D₃NO·

HCl

256.36 +

36.46

Intended for

lab use only.

[5]

Pharmaffiliate

s

Nefopam-d3

Hydrochloride

1346603-30-

2

C₁₇H₁₇D₃ClN

O

292.82 A stable

isotope of

Nefopam
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Hydrochloride

.

Physicochemical Properties
The table below outlines the key chemical and physical properties of Nefopam-d3
hydrochloride.

Property Value Source

CAS Number 1346603-30-2 [1][2][4]

Molecular Formula C₁₇H₁₇D₃ClNO [2]

Molecular Weight 292.82 g/mol [2][4]

Alternate Names

3,4,5,6-Tetrahydro-5-(methyl-

d3)-1-phenyl-1H-2,5-

benzoxazocine

Hydrochloride[2], Fenazoxine-

d3 hydrochloride[4]

[2][4]

Mechanism of Action and Signaling Pathways
Nefopam is a centrally-acting, non-opioid analgesic. Its mechanism of action is primarily

understood to involve the inhibition of the reuptake of three key neurotransmitters: serotonin,

norepinephrine, and dopamine. This triple reuptake inhibition is believed to be the main

contributor to its analgesic effects.
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Proposed mechanism of action for Nefopam.

Furthermore, research suggests that Nefopam may also exert its effects through the Wnt/β-

catenin signaling pathway. The canonical Wnt pathway is a crucial regulator of gene

transcription. In the "off" state, β-catenin is phosphorylated by a destruction complex, leading to

its ubiquitination and subsequent degradation. In the "on" state, this degradation is inhibited,

allowing β-catenin to accumulate, translocate to the nucleus, and activate target gene

expression. Nefopam has been reported to target the levels of β-catenin.
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Canonical Wnt/β-catenin signaling pathway.
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Experimental Protocols
Detailed, publicly available experimental protocols for the synthesis and characterization of

Nefopam-d3 are scarce. However, a general workflow for the quality control and

characterization of a deuterated standard such as Nefopam-d3 would typically involve the

following steps.
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General experimental workflow for Nefopam-d3.

Note on Experimental Protocols: The development and validation of analytical methods for

Nefopam have been reported, often utilizing techniques like High-Performance Liquid
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Chromatography (HPLC) and Thin-Layer Chromatography (TLC). These methods are typically

employed for quantification and stability studies. For detailed protocols, researchers should

refer to the scientific literature and the documentation provided by their chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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